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The interpretation of Pentetreotide scans, also known as somatostatin receptor scintigraphy

(SRS), is a cornerstone in the diagnosis and management of neuroendocrine tumors (NETs).

The subjective nature of visual scan analysis, however, can lead to variability between different

observers. This guide provides a comparative overview of inter-observer variability in the

analysis of Pentetreotide scans, focusing on the impact of standardized reporting systems and

summarizing quantitative data from key studies.

Enhancing Reproducibility with Standardized
Systems
To mitigate inter-observer variability, standardized frameworks for interpreting and reporting

somatostatin receptor (SSTR)-targeted imaging have been developed. One such system is the

SSTR Reporting and Data System (SSTR-RADS). A multicentric, randomized study

investigated the inter-observer reliability of SSTR-RADS for the interpretation of ⁶⁸Ga-

DOTATOC PET/CT scans, which are conceptually similar to Pentetreotide SPECT/CT in

targeting somatostatin receptors. The results demonstrated a high concordance rate, even

among readers with different levels of experience, supporting the adoption of such

standardized systems in clinical trials and routine practice.[1][2][3]

Quantitative Analysis of Inter-observer Agreement
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The level of agreement between observers can be quantified using statistical measures such

as the Intraclass Correlation Coefficient (ICC) and Cohen's Kappa (κ). An ICC value greater

than 0.90 is considered excellent, between 0.75 and 0.90 is good, between 0.50 and 0.75 is

moderate, and less than 0.50 is poor. The following table summarizes the inter-observer

agreement data from a study on SSTR-RADS.

Parameter
Assessed

Number of
Observers

Statistical
Method

Inter-observer
Agreement
(ICC)

Interpretation

Overall Scan

Impression

4 (2 experienced,

2 inexperienced)
ICC

0.88 (95% CI:

0.82–0.92)
Excellent

SSTR-RADS

Scoring (Identical

Target Lesions)

4 ICC ≥ 0.73 Good

SSTR-RADS

Scoring (Lymph

Node Lesions)

4 ICC 0.91 Excellent

SSTR-RADS

Scoring (Liver

Lesions)

4 ICC 0.77 Good

Decision for

Peptide Receptor

Radionuclide

Therapy (PRRT)

4 ICC
0.80 (95% CI:

0.72–0.87)
Excellent

Data extracted from Werner RA, et al. J Nucl Med. 2020.[1][2][3]

Experimental Protocols
Study Design for SSTR-RADS Inter-observer Reliability
Assessment
The primary goal of this experimental protocol was to determine the inter-observer reliability of

the SSTR-RADS 1.0 for the interpretation of SSTR-targeted PET/CT scans.[1][3]
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1. Image Acquisition and Patient Cohort:

A set of 51 randomized ⁶⁸Ga-DOTATOC PET/CT scans was utilized for the assessment.[1][2]

[3]

2. Observer Group:

Four masked readers with varying levels of experience independently assessed the scans.

[1][2][3]

The group consisted of two experienced readers and two inexperienced readers.[1][2][3]

All readers were trained on the SSTR-RADS 1.0 criteria prior to the study.[1][2][3]

3. Interpretation Criteria:

Readers used the SSTR-RADS 1.0 criteria, which is based on a 5-point scale from 1

(definitively benign) to 5 (high certainty that neuroendocrine neoplasia is present).[1]

For each scan, SSTR-RADS scores were assigned to a maximum of five target lesions.[1][2]

[3]

An overall scan impression based on SSTR-RADS was also provided.[1][2][3]

Furthermore, readers made a decision on whether peptide receptor radionuclide therapy

(PRRT) should be considered based on their interpretation.[1][2][3]

4. Statistical Analysis:

Inter-observer agreement was calculated using the Intraclass Correlation Coefficient (ICC).

[1][2][3]

Agreement rates were computed on a target lesion-based, organ-based, and overall SSTR-

RADS score-based level.[1][3]

Visualizing the Inter-observer Variability Study
Workflow
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The following diagram illustrates the typical workflow of a study designed to assess inter-

observer variability in the analysis of medical imaging, such as Pentetreotide scans.

Phase 1: Study Preparation

Phase 2: Independent Image Analysis

Phase 3: Statistical Analysis

Phase 4: Results and Conclusion

Selection of Patient Pentetreotide Scans

Recruitment of Observers (Varying Experience)

Training on Interpretation Criteria (e.g., SSTR-RADS, Krenning Score)

Blinded and Independent
Review of Scans by Each Observer

Data Collection:
Lesion Identification, Scoring,

and Overall Impression

Calculation of Inter-observer Agreement
(e.g., ICC, Kappa Statistics)

Subgroup Analysis
(e.g., by Lesion Location, Observer Experience)

Interpretation of Agreement Levels
(e.g., Poor, Moderate, Good, Excellent)

Conclusions on the Reliability
of the Analysis Method
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Workflow for an Inter-observer Variability Study.

The Krenning Score: A Semi-Quantitative Approach
Another widely used method for the analysis of Pentetreotide scans is the Krenning score.

This semi-quantitative, 5-point scale (0-4) assesses the tracer uptake in tumors relative to the

uptake in the liver and spleen.[4][5] A higher Krenning score generally indicates a higher

density of somatostatin receptors, which can be a prognostic indicator and a prerequisite for

PRRT.[4][5] While the Krenning score is a valuable tool, its subjective nature can also be a

source of inter-observer variability. The application of standardized training and consensus

reading can help to improve the consistency of Krenning score assessments among different

observers.

Conclusion
Inter-observer variability is an inherent challenge in the interpretation of Pentetreotide scans.

However, the adoption of standardized reporting systems like SSTR-RADS has been shown to

significantly improve agreement among observers, including those with different levels of

experience. Quantitative measures such as the Intraclass Correlation Coefficient provide a

robust method for evaluating the level of concordance. For semi-quantitative assessments like

the Krenning score, rigorous training and consensus are crucial to enhance reproducibility. By

understanding and addressing the sources of variability, researchers and clinicians can

improve the reliability of Pentetreotide scan analysis, leading to more consistent patient

management and more robust clinical trial data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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